Cas no 1361674-98-7 (5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl)

• Product Name: 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl
• CAS No: 1361674-98-7
• MF: C₁₃H₈Cl₃FO
• MW: 305.55942440033
• CID: 4790238
• Update Time: 2025-06-20

5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3FO/c1-18-11-5-2-7(17)6-9(11)8-3-4-10(14)13(16)12(8)15/h2-6H,1H3
• InChI Key： SANLBPAGADSJKO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=CC=1OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl

Professional Introduction to Compound with CAS No. 1361674-98-7 and Product Name: 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl

The compound with the CAS number 1361674-98-7 and the product name 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl consists of a biphenyl core substituted with fluorine, methoxy, and chlorine atoms at specific positions. These substituents contribute to its distinct chemical properties, making it a valuable candidate for further investigation.

In recent years, the exploration of halogenated biphenyl derivatives has been a focal point in medicinal chemistry. The presence of multiple halogen atoms, particularly chlorine and fluorine, enhances the electronic properties of the molecule, enabling diverse interactions with biological targets. The 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl structure exhibits a balance between lipophilicity and polarity, which is crucial for drug-like characteristics such as solubility and membrane permeability. These attributes make it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of agrochemicals. Halogenated biphenyls have been widely studied for their efficacy as pesticides and herbicides due to their ability to disrupt metabolic pathways in pests. The specific arrangement of fluorine and chlorine atoms in 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl may confer enhanced stability and bioactivity compared to its analogs. This has led to increased interest in synthesizing and characterizing such derivatives for agricultural applications.

Furthermore, the pharmaceutical industry has shown significant interest in this compound. The biphenyl core is a common motif in many drugs due to its ability to form stable complexes with biological targets. The introduction of fluorine and methoxy groups at strategic positions can modulate the pharmacokinetic properties of the molecule. Recent studies have demonstrated that fluorinated aromatic compounds often exhibit improved metabolic stability and binding affinity. This makes 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl a promising candidate for further development as a lead compound in drug discovery.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's properties. Molecular modeling techniques have been employed to predict the binding interactions of 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl with various biological targets. These studies have provided insights into how the substitution pattern affects the molecule's binding affinity and selectivity. Such information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl presents unique challenges due to the presence of multiple halogen atoms. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Transition metal-catalyzed reactions have been particularly useful in constructing complex halogenated aromatic systems. These methods allow for precise control over regioselectivity, ensuring that the desired substitution pattern is achieved.

Environmental considerations have also played a role in the research surrounding this compound. While halogenated biphenyls are known for their environmental persistence, recent studies have focused on developing greener synthetic routes that minimize waste and hazardous byproducts. The use of catalytic systems that promote high yields without excessive energy consumption has been a key focus area. Such efforts align with broader sustainability goals in chemical manufacturing.

The potential applications of 5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl extend beyond pharmaceuticals and agrochemicals. Its unique chemical properties make it a valuable tool for material science research as well. For instance, halogenated biphenyls can be used as intermediates in the synthesis of advanced materials such as liquid crystals and organic semiconductors. The presence of fluorine atoms can enhance thermal stability and electronic conductivity, making these materials more suitable for high-performance applications.

In conclusion,5'-Fluoro-2'-methoxy-2,3,4-trichlorobiphenyl represents a significant advancement in synthetic chemistry with diverse potential applications across multiple industries. Its unique structural features make it an attractive candidate for further research in pharmaceuticals、agrochemicals、and material science。 As computational methods continue to evolve，the understanding of this compound's properties will undoubtedly expand，leading to new discoveries and innovations.